Cas no 1805321-76-9 (2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide
• CAS No: 1805321-76-9
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 4921515
• Update Time: 2025-05-19

2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide

• Inchi： 1S/C6H5F3N2O2S/c7-3-1-4(6(8)9)11-2-5(3)14(10,12)13/h1-2,6H,(H2,10,12,13)
• InChI Key： SPKAENQCPMXLPN-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)F)C=C1F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide

Comprehensive Analysis of 2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide (CAS No. 1805321-76-9) and Its Applications

2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide (CAS No. 1805321-76-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of sulfonamide-containing heterocycles, which are widely recognized for their bioactivity and versatility in drug design. The presence of both difluoromethyl and fluoro substituents enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of novel therapeutics.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in targeted drug delivery and crop protection. Researchers are particularly interested in 2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide due to its potential role in inhibiting specific enzymes involved in inflammatory pathways. This aligns with the growing focus on precision medicine and personalized therapies, which are among the most searched topics in biomedical literature today.

The synthesis of CAS No. 1805321-76-9 involves multi-step organic reactions, including nucleophilic substitution and sulfonylation. Its molecular stability and solubility profile have been extensively studied, with results indicating compatibility with common organic solvents. These properties are critical for formulators developing next-generation pharmaceuticals or agrochemical formulations, addressing frequent queries about compound handling and formulation optimization.

From an environmental perspective, the eco-toxicological profile of 2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide is under investigation to meet regulatory standards for green chemistry practices. This reflects the industry's shift toward sustainable synthesis, a hot topic in scientific forums and patent filings. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure purity, a key concern for quality control teams worldwide.

In the context of intellectual property, CAS No. 1805321-76-9 has been referenced in several patents related to kinase inhibitors and antibacterial agents. Its structural motif is frequently explored in fragment-based drug discovery, a trending methodology in computational chemistry. This connects to popular searches about AI-driven drug design and high-throughput screening, highlighting the compound's relevance in modern research paradigms.

Future directions for 2-(Difluoromethyl)-4-fluoropyridine-5-sulfonamide include exploring its synergistic effects with other bioactive molecules and optimizing its bioavailability through nanocarrier systems. These advancements respond to frequent inquiries about drug combination strategies and nanotechnology in medicine, ensuring this compound remains at the forefront of scientific innovation.